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acid

Prepared by: Gemini, Senior Application Scientist

Abstract
This technical guide provides a comprehensive framework for the spectroscopic

characterization of 5-(3-Hydroxyphenyl)nicotinic acid (Molecular Formula: C₁₂H₉NO₃,

Molecular Weight: 215.21 g/mol )[1][2]. Designed for researchers, analytical scientists, and

professionals in drug development, this document moves beyond procedural outlines to deliver

a deep, mechanistic understanding of the analytical process. We will explore the application of

Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass

Spectrometry (MS) to elucidate and confirm the molecular structure of this compound. The

narrative emphasizes the rationale behind methodological choices, data interpretation, and the

integration of multi-spectroscopic data to build a cohesive and validated structural profile.

Introduction: The Structural Rationale
5-(3-Hydroxyphenyl)nicotinic acid is a bifunctional molecule, integrating a pyridine-3-

carboxylic acid core (nicotinic acid) with a 3-hydroxyphenyl substituent. This unique

architecture presents distinct spectroscopic features. The nicotinic acid moiety provides a

characteristic nitrogen-containing aromatic system and a carboxylic acid group, while the
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hydroxyphenyl ring introduces a phenolic hydroxyl group and a second, differently substituted

aromatic system.

A robust analytical strategy must therefore be capable of:

Unambiguously identifying the proton and carbon environments of both aromatic rings.

Confirming the connectivity between the two ring systems.

Verifying the presence and characteristic signals of the carboxylic acid and phenolic hydroxyl

functional groups.

Determining the exact molecular weight and fragmentation pattern to corroborate the overall

structure.

This guide details the protocols and interpretive logic to achieve these objectives, ensuring a

high degree of confidence in the final structural assignment.

Integrated Analytical Workflow
A sequential and complementary analytical approach is paramount. No single technique

provides a complete picture; instead, data from each method serves to validate the others. The

proposed workflow ensures maximum data acquisition and cross-validation from a single

sample batch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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